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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary bioactivities of Avermectin Ala,
a potent macrocyclic lactone derived from the bacterium Streptomyces avermitilis. The
document detalils its principal mechanisms of action, presents quantitative data from relevant
studies, and outlines detailed experimental protocols for screening its various biological effects.

Avermectin Ala, along with its close structural relatives, has been a cornerstone in the fields
of parasitology and insecticide development.[1] Its primary mode of action is through the
potentiation of glutamate-gated chloride channels (GIuCls) in invertebrates, leading to paralysis
and death.[2] Emerging research has also uncovered promising anticancer, anti-inflammatory,
and other bioactivities, expanding its potential therapeutic applications.

Anthelmintic and Insecticidal Activity

The most well-established bioactivities of the avermectin class of compounds, including
Avermectin Ala, are their potent anthelmintic and insecticidal effects. These activities stem
from their ability to selectively target the nervous systems of invertebrates.
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Mechanism of Action: Targeting Glutamate-Gated
Chloride Channels

Avermectin Ala's primary molecular target in nematodes and arthropods is the glutamate-
gated chloride channel (GIuCl).[3] These channels are ligand-gated ion channels that are
crucial for inhibitory neurotransmission in invertebrates. Avermectin Ala binds to these
channels, enhancing the effect of the neurotransmitter glutamate. This leads to a prolonged
influx of chloride ions into nerve and muscle cells, causing hyperpolarization of the cell
membrane. The sustained hyperpolarization prevents the transmission of nerve impulses,
resulting in flaccid paralysis and eventual death of the organism.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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